6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound with the CAS Number: 18591-75-8 and Linear Formula: C7H8N4 . It has a molecular weight of 148.17 .
Synthesis Analysis
The synthesis of 6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine can be achieved from 4-Amino-4H-1,2,4-triazole and Acetylacetone . A two-step synthesis process involving 6-chloro-3-(m-tolyl)-triazolopyridazine has also been reported .Molecular Structure Analysis
The crystal structures of BD1 in complex with four selected inhibitors have been determined . This provides valuable information about the binding modes of [1,2,4]triazolo[4,3-b]pyridazine derivatives .Chemical Reactions Analysis
The first synthesis of novel fused pyridazines has been realized starting from 1,3-diketones involving a Diaza–Wittig reaction as a key step . This reaction scheme represents an attractive methodology for the synthesis of novel fused pyridazine derivatives .Physical And Chemical Properties Analysis
The physical form of 6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine is solid . More detailed physical and chemical properties are not available from the search results.Scientific Research Applications
High-Energy Materials
6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine has garnered interest as a building block for low-sensitivity high-energy materials. These materials find applications in propellants, explosives, and pyrotechnics. Researchers explore its energetic properties, stability, and compatibility with other components to enhance performance and safety .
Agrochemicals
Researchers investigate the compound’s pesticidal or herbicidal properties. Structural modifications may lead to effective agrochemicals for crop protection.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory actions . These compounds can interact with different target receptors due to their hydrogen bond accepting and donating characteristics .
Mode of Action
It is known that similar compounds can inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These inhibitory actions can lead to various changes in cellular processes, potentially contributing to the compound’s pharmacological effects.
Biochemical Pathways
Based on its structural similarity to other triazolothiadiazines, it may influence several pathways related to its pharmacological activities .
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been conducted for similar compounds .
Result of Action
Similar compounds have shown significant inhibitory activity against various cancer cell lines .
Action Environment
Similar compounds have been reported to be very thermostable .
Safety and Hazards
The safety information available indicates that 6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine has the GHS07 pictogram with the signal word “Warning” and hazard statements H302, H312, H332 . Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501 .
Future Directions
properties
IUPAC Name |
6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-5-3-6(2)10-11-4-8-9-7(5)11/h3-4H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONNPSHRCILKBMB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN2C1=NN=C2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101321733 |
Source
|
Record name | 6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101321733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
13.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24809027 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
6,8-Dimethyl[1,2,4]triazolo[4,3-b]pyridazine | |
CAS RN |
18591-75-8 |
Source
|
Record name | 6,8-dimethyl-[1,2,4]triazolo[4,3-b]pyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101321733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.